Cas no 2227849-74-1 ((1R)-1-(3-methoxypyridin-2-yl)ethan-1-ol)

• Product Name: (1R)-1-(3-methoxypyridin-2-yl)ethan-1-ol
• CAS No: 2227849-74-1
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 6395225
• PubChem ID: 165781091
• Update Time: 2025-05-22

(1R)-1-(3-methoxypyridin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(3-methoxypyridin-2-yl)ethan-1-ol
• EN300-1763660
• 2227849-74-1

• Inchi： 1S/C8H11NO2/c1-6(10)8-7(11-2)4-3-5-9-8/h3-6,10H,1-2H3/t6-/m1/s1
• InChI Key： AYSWSFMPOVHZPA-ZCFIWIBFSA-N
• SMILES： O[C@H](C)C1C(=CC=CN=1)OC

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 42.4Ų

Additional information on (1R)-1-(3-methoxypyridin-2-yl)ethan-1-ol

Compound CAS No. 2227849-74-1: (1R)-1-(3-methoxypyridin-2-yl)ethan-1-ol

The compound with CAS No. 2227849-74-1, commonly referred to as (1R)-1-(3-methoxypyridin-2-yl)ethan-1-ol, is a structurally unique organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its chiral center, which imparts it with distinct optical properties and biological activity. The 3-methoxypyridin-2-yl group attached to the ethanol backbone introduces a range of functional properties, making it a versatile building block for various applications.

Recent studies have highlighted the potential of (1R)-1-(3-methoxypyridin-2-yl)ethan-1-ol in drug discovery, particularly in the development of bioactive molecules with enhanced solubility and bioavailability. Researchers have employed advanced computational methods, such as molecular docking and QSAR modeling, to predict its binding affinity to various biological targets. These studies suggest that the compound exhibits promising activity against several enzymes and receptors, making it a valuable candidate for therapeutic interventions.

In addition to its pharmacological applications, (1R)-1-(3-methoxypyridin-2-yl)ethan-1-ol has also been explored in the realm of materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metalloorganic frameworks (MOFs). These materials exhibit exceptional porosity and surface area, rendering them ideal for gas storage and catalytic applications.

The synthesis of (1R)-1-(3-methoxypyridin-2-yl)ethan-1-ol involves a multi-step process that typically begins with the preparation of the pyridine derivative followed by nucleophilic substitution or coupling reactions. Recent advancements in asymmetric catalysis have enabled the efficient enantioselective synthesis of this compound, ensuring high optical purity and scalability for industrial applications.

From an environmental perspective, the compound's biodegradability and ecological impact have been thoroughly investigated. Studies indicate that (1R)-1-(3-methoxypyridin-2-yl)ethan-1